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Compound of Interest

Compound Name: Carbidium

CAS No.: 47570-45-6

Cat. No.: B12808312

Get Quote

An In-depth Technical Guide on the Elemental Composition, Structure, and Properties of

Carbidium

Abstract
Carbidium, systematically named ethyl N-[4-(2-amino-5-methylphenanthridin-5-ium-6-

yl)phenyl]carbamate, is a cationic organic molecule belonging to the phenanthridine class of

compounds. This technical guide provides a comprehensive overview of its elemental

composition, molecular structure, and key physicochemical properties. It further details a

plausible synthetic route and standard experimental protocols for its characterization.

Additionally, this guide explores the potential biological activities of Carbidium, drawing

parallels with structurally related phenanthridine derivatives known for their anticancer and

antimicrobial properties. A representative signaling pathway is illustrated to provide a

framework for future mechanistic studies. This document is intended to serve as a foundational

resource for researchers, scientists, and professionals involved in drug discovery and

development.
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The fundamental characteristics of Carbidium are summarized in the tables below, providing a

clear and concise overview of its elemental and molecular properties.

Table 1: Elemental Composition of Carbidium
(C₂₃H₂₂N₃O₂⁺)

Element Symbol
Atomic
Mass (amu)

Number of
Atoms

Mass
Contributio
n (amu)

Mass
Percentage
(%)

Carbon C 12.011 23 276.253 74.16

Hydrogen H 1.008 22 22.176 5.95

Nitrogen N 14.007 3 42.021 11.28

Oxygen O 15.999 2 31.998 8.59

Total 50 372.448 100.00

Table 2: Physicochemical Properties of Carbidium
Property Value

Molecular Formula C₂₃H₂₂N₃O₂⁺

IUPAC Name
ethyl N-[4-(2-amino-5-methylphenanthridin-5-

ium-6-yl)phenyl]carbamate

Molecular Weight 372.45 g/mol

Charge +1

Predicted LogP 3.8

Predicted Water Solubility 0.045 g/L

Predicted pKa 8.5 (most basic)

Synthesis and Characterization
While a specific synthesis for Carbidium has not been detailed in the available literature, a

plausible synthetic route can be proposed based on established methods for the synthesis of
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phenanthridine derivatives.

Proposed Synthetic Pathway
The synthesis of Carbidium can be envisioned as a multi-step process, likely commencing with

the construction of the core 2-amino-5-methylphenanthridine scaffold, followed by N-arylation

and subsequent functionalization.

2-Amino-5-methylpyridine

Suzuki Coupling

2-Bromobenzaldehyde

Intermediate A

Formation of biaryl precursor

Photochemical Cyclization

2-Amino-5-methylphenanthridine

Formation of phenanthridine core

Buchwald-Hartwig Amination

Ethyl N-(4-bromophenyl)carbamate

Carbidium

Final product formation
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Caption: Proposed synthetic workflow for Carbidium.

Experimental Protocols
This protocol is adapted from known procedures for phenanthridine synthesis and is provided

as a representative method.

Suzuki Coupling: 2-Amino-5-methylpyridine and 2-bromobenzaldehyde are reacted in the

presence of a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃) in a suitable

solvent system (e.g., toluene/ethanol/water). The reaction is typically heated under an inert

atmosphere until completion.

Purification: The resulting biaryl intermediate is purified using column chromatography on

silica gel.

Photochemical Cyclization: The purified intermediate is dissolved in a suitable solvent (e.g.,

cyclohexane) and irradiated with a high-pressure mercury lamp to induce cyclization to the

phenanthridine core.

Purification: The crude 2-amino-5-methylphenanthridine is purified by recrystallization or

column chromatography.

NMR spectroscopy is essential for the structural elucidation of Carbidium.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the phenanthridine and phenyl rings, as well as signals for the ethyl and

methyl groups.

¹³C NMR: The carbon NMR spectrum will provide information on the number and chemical

environment of the carbon atoms in the molecule.

Protocol:

Dissolve 5-10 mg of the purified Carbidium salt in a suitable deuterated solvent (e.g.,

DMSO-d₆).
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Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

Process the spectra using appropriate software to identify chemical shifts, coupling

constants, and integration values.

Mass spectrometry is used to confirm the molecular weight and elemental composition of

Carbidium.

Protocol:

Prepare a dilute solution of the Carbidium salt in a suitable solvent (e.g., methanol or

acetonitrile).

Introduce the sample into a high-resolution mass spectrometer (e.g., ESI-TOF or Orbitrap).

Acquire the mass spectrum in positive ion mode to observe the [M]⁺ ion.

Determine the accurate mass of the molecular ion and compare it with the calculated mass

to confirm the elemental composition.

Potential Biological Activity and Signaling Pathways
Phenanthridine derivatives are known to possess a wide range of biological activities, with

many exhibiting significant anticancer and antimicrobial properties.[1][2][3][4] The planar

aromatic structure of the phenanthridine core allows for intercalation into DNA, which is a

common mechanism of action for this class of compounds.

Anticancer Potential
Many phenanthridine derivatives have been shown to be cytotoxic to various cancer cell lines.

[1][4] Their proposed mechanisms of action often involve the induction of apoptosis through the

activation of key signaling pathways.

A plausible signaling pathway that could be modulated by Carbidium, based on the activity of

related compounds, is the p53-mediated apoptotic pathway.
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Caption: Postulated p53-mediated apoptotic pathway induced by Carbidium.
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Antimicrobial Activity
The cationic nature and planar structure of Carbidium suggest that it may also exhibit

antimicrobial activity. Phenanthridine derivatives have been reported to be effective against a

range of bacteria and fungi.[1] The mechanism of antimicrobial action could involve disruption

of the cell membrane, inhibition of nucleic acid synthesis, or interference with key metabolic

enzymes.

Drug Development Perspectives
The structural features of Carbidium, particularly its phenanthridine core, make it an interesting

candidate for further investigation in drug discovery programs. The presence of the carbamate

and amino groups provides opportunities for further chemical modification to optimize its

biological activity, selectivity, and pharmacokinetic properties. Future research should focus on

the definitive synthesis and characterization of Carbidium, followed by comprehensive

screening for its anticancer and antimicrobial activities. Mechanistic studies will be crucial to

elucidate its mode of action and to identify its cellular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis, Bacteriostatic and Anticancer Activity of Novel Phenanthridines Structurally
Similar to Benzo[c]phenanthridine Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

2. Design, synthesis and biological evaluation of phenanthridine amide and 1,2,3-triazole
analogues against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Phenanthridine derivatives as promising new anticancer agents: synthesis, biological
evaluation and binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Carbidium: A Technical Guide for Researchers and Drug
Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#carbidium-a-technical-guide-for-researchers-and-drug-development-professionals
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225299/
https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#carbidium-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#carbidium-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b12808312?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225299/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225299/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10429663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10429663/
https://www.researchgate.net/publication/339052574_Phenanthridine_Derivatives_as_Promising_New_Anticancer_Agents_Synthesis_Biological_Evaluation_and_Binding_Studies
https://pubmed.ncbi.nlm.nih.gov/32208986/
https://pubmed.ncbi.nlm.nih.gov/32208986/
https://www.benchchem.com/product/b12808312/docs#carbidium-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b12808312/docs#carbidium-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12808312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12808312/docs#carbidium-a-technical-guide-for-
researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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